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Compound of Interest

Compound Name: Xanthine oxidoreductase-IN-2

Cat. No.: B12417089 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling Xanthine oxidoreductase-IN-2, a potent inhibitor of xanthine

oxidoreductase (XOR) with an IC₅₀ of 7.2 nM.[1] Adherence to these protocols is critical for

minimizing risks and ensuring the integrity of research.

Hazard Identification and Classification
While a specific Safety Data Sheet (SDS) for Xanthine oxidoreductase-IN-2 is not publicly

available, data from a closely related compound, Xanthine oxidoreductase-IN-4, indicates

potential hazards.[2] Based on this information, Xanthine oxidoreductase-IN-2 should be

handled as a substance that is potentially harmful if swallowed and very toxic to aquatic life

with long-lasting effects.[2]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H410: Very toxic to aquatic life with long lasting effects.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the required PPE for handling Xanthine oxidoreductase-IN-2.
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Body Part Required PPE
Specifications and Best
Practices

Hands Disposable Nitrile Gloves

Use well-fitting nitrile gloves.[3]

For tasks with a higher risk of

spillage, consider double-

gloving.[4] Gloves should be

immediately discarded into a

designated biohazard waste

container after use or if

contaminated.[3]

Body Laboratory Coat

A buttoned lab coat is

mandatory to protect clothing

and skin from potential spills.

[3][5] Consider a flame-

resistant lab coat if working

with flammable solvents.[6]

Eyes
Safety Glasses with Side

Shields or Goggles

Safety glasses are the

minimum requirement.[4] For

procedures with a splash

hazard, such as preparing

solutions, chemical splash

goggles are necessary.[7]

Face Face Shield (as needed)

A face shield should be worn in

addition to safety glasses or

goggles when there is a

significant risk of splashing.[4]

[5]

Feet Closed-Toe Shoes
Protects feet from spills and

falling objects.[3][6]

Respiratory Respirator (as needed) A NIOSH-approved respirator

may be necessary when

working with the powder form

outside of a ventilated
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enclosure or when

aerosolization is possible.[5][8]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation and Engineering Controls:

Work in a well-ventilated laboratory, preferably within a chemical fume hood, especially when

handling the powdered form to avoid dust formation.[9]

Ensure that an eyewash station and a safety shower are readily accessible.[10]

2. Handling the Compound:

Avoid direct contact with the skin, eyes, and clothing.[2]

Do not breathe in dust or aerosols.[2]

When weighing the powder, do so in a fume hood or a ventilated balance enclosure.

For creating solutions, add the solvent to the solid inhibitor slowly to prevent splashing.

3. Storage:

Store the compound in a tightly sealed container in a cool, well-ventilated area.[2]

Recommended storage for the powder is at -20°C, and for solutions, at -80°C.[2]

Disposal Plan
Proper disposal is crucial to prevent environmental contamination and ensure laboratory safety.
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Waste Type Disposal Procedure

Contaminated Gloves, Weigh Boats, etc.
Dispose of in a designated hazardous waste

container.[2]

Unused Solid Compound
Dispose of as chemical waste in accordance

with local, state, and federal regulations.[10]

Solutions of the Compound

Collect in a clearly labeled hazardous waste

container for chemical waste. Do not pour down

the drain.[2]

Experimental Workflow: Handling and Disposal
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Workflow for Safe Handling and Disposal of Xanthine Oxidoreductase-IN-2

Preparation
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Cleanup & Disposal
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Perform Experiment

Segregate Waste

Proceed to Cleanup

Dispose of Solid Waste in Hazardous Container Dispose of Liquid Waste in Hazardous Container

Decontaminate Work Surface

Remove PPE
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Caption: A flowchart outlining the key steps for the safe handling and disposal of Xanthine
oxidoreductase-IN-2 in a laboratory setting.

Signaling Pathway Context: Xanthine
Oxidoreductase
Xanthine oxidoreductase (XOR) is a crucial enzyme in purine metabolism, catalyzing the final

two steps that lead to the production of uric acid.[11][12] It exists in two interconvertible forms:

xanthine dehydrogenase (XDH) and xanthine oxidase (XO).[11] The XO form, in particular,

generates reactive oxygen species (ROS) as a byproduct.[11][12]

Simplified Xanthine Oxidoreductase Signaling Pathway

Hypoxanthine

Xanthine Oxidoreductase (XOR)

Xanthine Uric Acid Reactive Oxygen Species (ROS)

Xanthine oxidoreductase-IN-2
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Caption: A diagram illustrating the role of Xanthine Oxidoreductase (XOR) in converting

hypoxanthine to uric acid and the inhibitory action of Xanthine oxidoreductase-IN-2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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